Cas no 1147110-64-2 (Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1))

Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) is a chemically stable hydrochloride salt featuring a piperidine core substituted with a cyclopropyloxy group at the 4-position. This compound is of interest in pharmaceutical and synthetic chemistry due to its structural versatility, serving as a valuable intermediate in the development of bioactive molecules. The hydrochloride salt form enhances solubility and handling properties, making it suitable for various reaction conditions. Its well-defined crystalline structure ensures consistent purity, which is critical for research applications. The cyclopropyloxy moiety may contribute to unique steric and electronic effects, expanding its utility in medicinal chemistry and drug discovery.
Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) structure
1147110-64-2 structure
Product Name:Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1)
CAS No:1147110-64-2
MF:C8H16ClNO
MW:177.671741485596
MDL:MFCD28017017
CID:5305760
Update Time:2026-03-10

Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1)
    • 4-cyclopropoxypiperidine hydrochloride
    • MDL: MFCD28017017
    • Inchi: 1S/C8H15NO.ClH/c1-2-7(1)10-8-3-5-9-6-4-8;/h7-9H,1-6H2;1H
    • InChI Key: NTDCDVUXQSVRRL-UHFFFAOYSA-N
    • SMILES: O(C1CC1)C1CCNCC1.Cl

Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1210247-1G
4-(cyclopropoxy)piperidine;hydrochloride
1147110-64-2 97%
1g
$620 2024-07-21
eNovation Chemicals LLC
Y1210247-100mg
4-(cyclopropoxy)piperidine;hydrochloride
1147110-64-2 97%
100mg
$195 2024-07-21
eNovation Chemicals LLC
Y1210247-250mg
4-(cyclopropoxy)piperidine;hydrochloride
1147110-64-2 97%
250mg
$255 2024-07-21
eNovation Chemicals LLC
Y1210247-500mg
4-(cyclopropoxy)piperidine;hydrochloride
1147110-64-2 97%
500mg
$410 2024-07-21
Enamine
EN300-19462855-0.05g
4-cyclopropoxypiperidine hydrochloride
1147110-64-2
0.05g
$188.0 2023-07-10
Enamine
EN300-19462855-0.1g
4-cyclopropoxypiperidine hydrochloride
1147110-64-2
0.1g
$282.0 2023-07-10
Enamine
EN300-19462855-0.25g
4-cyclopropoxypiperidine hydrochloride
1147110-64-2
0.25g
$403.0 2023-07-10
Enamine
EN300-19462855-0.5g
4-cyclopropoxypiperidine hydrochloride
1147110-64-2
0.5g
$636.0 2023-07-10
Enamine
EN300-19462855-1.0g
4-cyclopropoxypiperidine hydrochloride
1147110-64-2
1.0g
$813.0 2023-07-10
Enamine
EN300-19462855-2.5g
4-cyclopropoxypiperidine hydrochloride
1147110-64-2
2.5g
$1594.0 2023-07-10

Additional information on Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1)

Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) (CAS No. 1147110-64-2): A Comprehensive Overview

Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1), identified by its CAS number 1147110-64-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound, featuring a piperidine core substituted with a cyclopropyloxy group and hydrochloride salt form, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The piperidine ring is a six-membered heterocyclic amine, characterized by the presence of a nitrogen atom within its structure. This nitrogen atom can form hydrogen bonds and interact with various biological targets, making piperidine derivatives valuable in drug design. The substitution of the piperidine ring with a cyclopropyloxy group introduces additional functional diversity, enhancing the compound's pharmacological profile.

The hydrochloride salt form of this compound improves its solubility in water, which is crucial for formulation into pharmaceutical products. This solubility enhancement makes it more suitable for oral administration and other routes of delivery, thereby expanding its therapeutic potential.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The structural motif of Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) has been explored in various drug discovery programs due to its ability to modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders.

In the context of oncology research, piperidine-based compounds have shown promise as kinase inhibitors. The presence of the cyclopropyloxy group can influence the electronic properties of the molecule, affecting its binding affinity to target enzymes. For instance, studies have demonstrated that derivatives of this compound can interact with tyrosine kinases, which are often overexpressed in cancer cells. This interaction can lead to the inhibition of tumor growth and proliferation.

Furthermore, the hydrochloride salt form enhances the bioavailability of the compound, making it more effective when administered orally. This is particularly important for patients who require long-term treatment regimens. The improved solubility also facilitates rapid absorption into the bloodstream, allowing for quicker onset of therapeutic effects.

Neurological research has also seen significant contributions from piperidine derivatives. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclopropyloxy group can modulate neurotransmitter activity, potentially leading to novel therapeutic strategies.

The synthesis of Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. These methods often involve palladium-catalyzed cross-coupling reactions and nucleophilic substitution processes to introduce the desired functional groups efficiently.

The pharmacokinetic properties of this compound have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining optimal dosing regimens and minimizing potential side effects. Computational modeling techniques have been employed to predict how the molecule will behave within biological systems, providing valuable insights into its pharmacological activity.

The safety profile of Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies assess acute toxicity, chronic toxicity, and potential long-term effects on various organ systems. The results from these studies help ensure that the compound is safe for human use and can be developed into a viable drug candidate.

In conclusion, Piperidine, 4-(cyclopropyloxy)-, hydrochloride (1:1) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its ability to interact with various biological targets makes it a valuable tool in drug discovery efforts aimed at treating a wide range of diseases. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in future medical treatments.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.